Cas no 1212152-78-7 ((2S)-3-phenyl-2-(1H-1,2,3,4-tetrazol-1-yl)propanoic acid)

• Product Name: (2S)-3-phenyl-2-(1H-1,2,3,4-tetrazol-1-yl)propanoic acid
• CAS No: 1212152-78-7
• MF: C₁₀H₁₀N₄O₂
• MW: 218.2120013237
• CID: 6380772
• PubChem ID: 914603
• Update Time: 2025-06-09

(2S)-3-phenyl-2-(1H-1,2,3,4-tetrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-phenyl-2-(1H-1,2,3,4-tetrazol-1-yl)propanoic acid
• (2S)-3-phenyl-2-(1H-tetraazol-1-yl)propanoic acid
• (S)-3-phenyl-2-(1H-tetrazol-1-yl)propanoic acid
• 1H-Tetrazole-1-acetic acid, α-(phenylmethyl)-, (αS)-
• (2S)-3-phenyl-2-(tetrazol-1-yl)propanoic acid
• AKOS022507577
• MFCD11868188
• EN300-186642
• 1212152-78-7

• Inchi： 1S/C10H10N4O2/c15-10(16)9(14-7-11-12-13-14)6-8-4-2-1-3-5-8/h1-5,7,9H,6H2,(H,15,16)/t9-/m0/s1
• InChI Key： CJFZFWRBAQCHFO-VIFPVBQESA-N
• SMILES： C(O)(=O)[C@@H](N1C=NN=N1)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 218.08037557g/mol
• Monoisotopic Mass: 218.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 436.9±55.0 °C(Predicted)
• pka: 2.61±0.10(Predicted)

Additional information on (2S)-3-phenyl-2-(1H-1,2,3,4-tetrazol-1-yl)propanoic acid

Comprehensive Overview of (2S)-3-phenyl-2-(1H-1,2,3,4-tetrazol-1-yl)propanoic acid (CAS No. 1212152-78-7)

The compound (2S)-3-phenyl-2-(1H-1,2,3,4-tetrazol-1-yl)propanoic acid (CAS No. 1212152-78-7) is a chiral organic molecule featuring a phenyl group, a tetrazole ring, and a propanoic acid moiety. Its unique structure makes it a subject of interest in pharmaceutical research, particularly in the development of enzyme inhibitors and receptor modulators. The tetrazole ring, a nitrogen-rich heterocycle, is known for its bioisosteric properties, often replacing carboxylic acids in drug design to enhance metabolic stability and bioavailability.

In recent years, the demand for chiral intermediates like (2S)-3-phenyl-2-(1H-1,2,3,4-tetrazol-1-yl)propanoic acid has surged due to their applications in asymmetric synthesis and drug discovery. Researchers are particularly intrigued by its potential role in targeting inflammatory pathways, a hot topic in autoimmune disease research. The compound's CAS No. 1212152-78-7 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry.

The synthesis of (2S)-3-phenyl-2-(1H-1,2,3,4-tetrazol-1-yl)propanoic acid typically involves stereoselective methods to ensure the desired (2S) configuration. This enantiomeric purity is critical for its biological activity, as even slight deviations can alter pharmacokinetics. Recent advancements in green chemistry have also explored eco-friendly routes for its production, aligning with the global push for sustainable pharmaceutical manufacturing.

From a structural perspective, the phenyl group contributes to lipophilicity, while the tetrazole ring enhances hydrogen bonding capabilities. This dual functionality makes the compound a versatile scaffold for designing small-molecule therapeutics. Its propanoic acid tail further allows for derivatization, enabling the creation of prodrugs or conjugates for targeted delivery.

In the context of drug discovery, CAS No. 1212152-78-7 is often discussed alongside structure-activity relationship (SAR) studies. Computational modeling and AI-driven drug design tools have been employed to predict its interactions with biological targets, a trend resonating with the rise of digital chemistry platforms. These technologies accelerate the identification of novel applications for such compounds.

Analytical characterization of (2S)-3-phenyl-2-(1H-1,2,3,4-tetrazol-1-yl)propanoic acid relies on techniques like HPLC, NMR, and mass spectrometry to confirm purity and stereochemistry. Quality control is paramount, especially when the compound is used as a pharmaceutical intermediate. Regulatory guidelines emphasize stringent testing to meet GMP standards, a concern frequently raised in industry forums.

Beyond therapeutics, this compound has sparked interest in material science due to its potential in designing supramolecular assemblies. Its ability to form hydrogen-bonded networks could inspire innovations in smart materials, a field gaining traction in nanotechnology circles. Such interdisciplinary applications highlight its versatility beyond traditional chemistry domains.

In summary, (2S)-3-phenyl-2-(1H-1,2,3,4-tetrazol-1-yl)propanoic acid (CAS No. 1212152-78-7) represents a multifaceted compound bridging medicinal chemistry, asymmetric synthesis, and materials engineering. Its continued study aligns with contemporary scientific priorities, including precision medicine and sustainable synthesis, ensuring its place in future research endeavors.